Cas no 160252-31-3 (1-(5-chloropyrazin-2-yl)ethan-1-one)

• Product Name: 1-(5-chloropyrazin-2-yl)ethan-1-one
• CAS No: 160252-31-3
• MF: C₆H₅ClN₂O
• MW: 156.56970000267
• MDL: MFCD21364701
• CID: 836467
• PubChem ID: 44828689
• Update Time: 2025-04-19

1-(5-chloropyrazin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloropyrazin-2-yl)ethanone
• 5-Acetyl-2-chloropyrazine
• 5-acetyl-2-bromobenzonitrile
• 2-Chloro-5-acetylpyperazine
• 1-(5-Chloropyrazinyl)ethanone
• 1-(5-Chloro-2-pyrazinyl)ethanone
• 1-(5-chloropyrazin-2-yl)ethan-1-one
• Ethanone, 1-(5-chloropyrazinyl)-
• NMMJHUZSTPHGCA-UHFFFAOYSA-N
• 1-(5-chloranylpyrazin-2-yl)ethanone
• AB65450
• FCH1185150
• Ethanone, 1-(5-chloro-2-pyrazinyl)-
• C

• MDL： MFCD21364701
• Inchi： 1S/C6H5ClN2O/c1-4(10)5-2-9-6(7)3-8-5/h2-3H,1H3
• InChI Key： NMMJHUZSTPHGCA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(C)=O

Computed Properties

• Exact Mass: 156.00900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Topological Polar Surface Area: 42.8

Experimental Properties

• Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 259.5±35.0 ºC (760 Torr),
• Flash Point: 110.8±25.9 ºC,
• Solubility: Slightly soluble (23 g/l) (25 º C),
• PSA: 42.85000
• LogP: 1.33260

1-(5-chloropyrazin-2-yl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature